N-(4-((4-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)piperazin-1-yl)sulfonyl)phenyl)propionamide

• IUPAC Name: N-[4-[4-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]piperazin-1-yl]sulfonylphenyl]propanamide
• InChI: InChI=1S/C25H29N5O4S/c1-2-24(31)26-21-8-10-22(11-9-21)35(33,34)29-17-14-28(15-18-29)16-19-30-25(32)13-12-23(27-30)20-6-4-3-5-7-20/h3-13H,2,14-19H2,1H3,(H,26,31)
• InChI Key: XPEPVVSDWCTMDL-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CCN3C(=O)C=CC(=N3)C4=CC=CC=C4
• Molecular Formula: C25H29N5O4S
• Molecular Weight: 495.6 g/mol

Description

N-(4-((4-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)piperazin-1-yl)sulfonyl)phenyl)propionamide is a useful research compound. Its molecular formula is C25H29N5O4S and its molecular weight is 495.6. The purity is usually 95%.
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Scientific Research Applications

Anti-Malarial Activity

Research on derivatives structurally related to the compound of interest, such as piperazine derivatives, highlights their potential as anti-malarial agents. A study by Cunico et al. (2009) reports on the structures and anti-malarial activity of certain piperazine derivatives, underscoring the significance of specific substituents for enhancing activity against malaria. The findings suggest that the molecular conformation and the presence of intermolecular hydrogen bonds play a crucial role in their bioactivity (Cunico, Gomes, Harrison, Moreth, Wardell, & Wardell, 2009).

Atypical Antipsychotic Agents

Another study by Park et al. (2010) explores the synthesis and structure-activity relationship (SAR) of (piperazin-1-yl-phenyl)-arylsulfonamides, identifying them as a novel series of atypical antipsychotic agents. These compounds demonstrated high affinity for serotonin receptors, indicating their potential for treating psychiatric disorders (Park, Kim, Park, Choi, & Seong, 2010).

Anti-inflammatory Activity

Rajasekaran, Sivakumar, and Jayakar (1999) synthesized a derivative closely related to the compound of interest, demonstrating significant anti-inflammatory activity in an in vivo model. This highlights the compound's potential in developing new anti-inflammatory drugs (Rajasekaran, Sivakumar, & Jayakar, 1999).

Antidepressant Activity

A study by Hvenegaard et al. (2012) investigated the oxidative metabolism of Lu AA21004, a novel antidepressant, revealing insights into the metabolic pathways involving cytochrome P450 enzymes. This research contributes to understanding the metabolism of novel therapeutic agents, facilitating the development of drugs with optimized pharmacokinetic profiles (Hvenegaard, Bang-Andersen, Pedersen, Jørgensen, Püschl, & Dalgaard, 2012).